2-phenyl-4-(2-phenyl-4H-chromen-4-ylidene)-1,3-oxazol-5(4H)-one
Overview
Description
2-phenyl-4-(2-phenyl-4H-chromen-4-ylidene)-1,3-oxazol-5(4H)-one is a heterocyclic compound that has gained attention for its potential applications in scientific research. This compound is synthesized using various methods, and its mechanism of action has been studied in detail.
Mechanism of Action
The mechanism of action of 2-phenyl-4-(2-phenyl-4H-chromen-4-ylidene)-1,3-oxazol-5(4H)-one is not fully understood. However, it has been suggested that this compound exerts its anticancer and neuroprotective effects by inhibiting various signaling pathways involved in cell growth and survival. It has also been shown to scavenge free radicals and reduce oxidative stress, which may contribute to its antioxidant properties.
Biochemical and Physiological Effects:
2-phenyl-4-(2-phenyl-4H-chromen-4-ylidene)-1,3-oxazol-5(4H)-one has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes involved in cancer cell growth and survival. Additionally, this compound has been shown to reduce inflammation and oxidative stress, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-phenyl-4-(2-phenyl-4H-chromen-4-ylidene)-1,3-oxazol-5(4H)-one in lab experiments is its potential to inhibit cancer cell growth and survival. This compound may be useful for studying the mechanisms involved in cancer development and progression. Additionally, its neuroprotective properties may be useful for studying neurodegenerative diseases. One limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.
Future Directions
There are several future directions for the study of 2-phenyl-4-(2-phenyl-4H-chromen-4-ylidene)-1,3-oxazol-5(4H)-one. One direction is to further investigate its mechanism of action and potential targets for cancer and neurodegenerative diseases. Additionally, studies are needed to determine the optimal dosage and potential side effects of this compound. Further research is also needed to explore the potential of this compound as a therapeutic agent for various diseases.
Scientific Research Applications
2-phenyl-4-(2-phenyl-4H-chromen-4-ylidene)-1,3-oxazol-5(4H)-one has potential applications in scientific research. This compound has been studied for its anti-inflammatory, antioxidant, and anticancer properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been studied for its potential to prevent and treat neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
(4E)-2-phenyl-4-(2-phenylchromen-4-ylidene)-1,3-oxazol-5-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H15NO3/c26-24-22(25-23(28-24)17-11-5-2-6-12-17)19-15-21(16-9-3-1-4-10-16)27-20-14-8-7-13-18(19)20/h1-15H/b22-19+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXPWEZHONGFEBC-ZBJSNUHESA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=C3C(=O)OC(=N3)C4=CC=CC=C4)C5=CC=CC=C5O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=C/C(=C\3/C(=O)OC(=N3)C4=CC=CC=C4)/C5=CC=CC=C5O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Phenyl-4-[(4E)-2-phenyl-4H-chromen-4-ylidene]-4,5-dihydro-1,3-oxazol-5-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.